6-Amino-8-(4-tert-butylphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-8-(4-tert-butylphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
459147-77-4
VCID:
VC0460011
InChI:
InChI=1S/C24H27N5/c1-5-29-11-10-18-19(12-25)22(28)24(14-26,15-27)21(20(18)13-29)16-6-8-17(9-7-16)23(2,3)4/h6-10,20-21H,5,11,13,28H2,1-4H3/t20-,21+/m0/s1
SMILES:
CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C
Molecular Formula:
C24H27N5
Molecular Weight:
385.5g/mol
6-Amino-8-(4-tert-butylphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 459147-77-4
Main Products
VCID: VC0460011
Molecular Formula: C24H27N5
Molecular Weight: 385.5g/mol
| CAS No. | 459147-77-4 |
|---|---|
| Product Name | 6-Amino-8-(4-tert-butylphenyl)-2-ethyl-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C24H27N5 |
| Molecular Weight | 385.5g/mol |
| IUPAC Name | (8S,8aR)-6-amino-8-(4-tert-butylphenyl)-2-ethyl-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C24H27N5/c1-5-29-11-10-18-19(12-25)22(28)24(14-26,15-27)21(20(18)13-29)16-6-8-17(9-7-16)23(2,3)4/h6-10,20-21H,5,11,13,28H2,1-4H3/t20-,21+/m0/s1 |
| Standard InChIKey | KPSQNEAHAHLMMD-LEWJYISDSA-N |
| Isomeric SMILES | CCN1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C |
| SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C |
| Canonical SMILES | CCN1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=CC=C(C=C3)C(C)(C)C |
| PubChem Compound | 6547703 |
| Last Modified | Nov 11 2021 |
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